Cas no 132294-17-8 ((1S,2S,3S)-2,3-Bis(benzoyloxymethyl)cyclobutanol)

• Product Name: (1S,2S,3S)-2,3-Bis(benzoyloxymethyl)cyclobutanol
• CAS No: 132294-17-8
• MF: C₂₀H₂₀O₅
• MW: 340.3698
• CID: 898955
• Update Time: 2025-06-11

(1S,2S,3S)-2,3-Bis(benzoyloxymethyl)cyclobutanol Chemical and Physical Properties

Names and Identifiers

• (1S,2S,3S)-2,3-Bis(benzoyloxymethyl)cyclobutanol
• [(1R)-2-(benzoyloxymethyl)-3-hydroxycyclobutyl]methyl benzoate
• [1S-(1α,2β,3β)]-3-Hydroxy-1,2-cyclobutanediMethanol 1,2-Dibenzoate

Computed Properties

• Exact Mass: 340.13100

Experimental Properties

• PSA: 72.83000
• LogP: 2.69740

Additional information on (1S,2S,3S)-2,3-Bis(benzoyloxymethyl)cyclobutanol

Recent Advances in the Study of (1S,2S,3S)-2,3-Bis(benzoyloxymethyl)cyclobutanol (CAS: 132294-17-8)

In recent years, the compound (1S,2S,3S)-2,3-Bis(benzoyloxymethyl)cyclobutanol (CAS: 132294-17-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This cyclobutane derivative has shown promising potential in various therapeutic applications, particularly in drug delivery systems and as a precursor for bioactive molecules. The unique stereochemistry and functional groups of this compound make it a valuable candidate for further exploration in medicinal chemistry.

Recent studies have focused on the synthesis and optimization of (1S,2S,3S)-2,3-Bis(benzoyloxymethyl)cyclobutanol to enhance its bioavailability and therapeutic efficacy. One notable advancement is the development of novel synthetic routes that improve yield and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The study highlights the use of asymmetric catalysis to achieve high enantiomeric excess, which is critical for the compound's biological activity.

Another key area of research involves the application of (1S,2S,3S)-2,3-Bis(benzoyloxymethyl)cyclobutanol in prodrug design. The benzoyloxymethyl groups serve as protective moieties that can be cleaved enzymatically in vivo, releasing the active drug molecule. This approach has been explored in the context of antiviral and anticancer therapies, where targeted delivery is essential for minimizing off-target effects. Preliminary in vitro and in vivo studies have demonstrated improved pharmacokinetic profiles and reduced toxicity compared to traditional formulations.

Furthermore, computational modeling and molecular docking studies have provided insights into the interactions between (1S,2S,3S)-2,3-Bis(benzoyloxymethyl)cyclobutanol and biological targets. These simulations suggest that the compound exhibits high affinity for specific enzymes and receptors, paving the way for its use in precision medicine. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters identified potential applications in neurodegenerative diseases, where the compound's ability to cross the blood-brain barrier is particularly advantageous.

Despite these promising developments, challenges remain in scaling up production and ensuring long-term stability of (1S,2S,3S)-2,3-Bis(benzoyloxymethyl)cyclobutanol. Researchers are actively investigating formulation strategies, such as encapsulation in nanocarriers, to address these issues. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, (1S,2S,3S)-2,3-Bis(benzoyloxymethyl)cyclobutanol (CAS: 132294-17-8) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Ongoing studies continue to uncover its potential in drug delivery, prodrug design, and targeted therapies, making it a focal point for future innovation in the field.